Cas no 684271-09-8 (4-Carboethoxyphenyl cyclohexyl ketone)

4-Carboethoxyphenyl cyclohexyl ketone structure
684271-09-8 structure
Product name:4-Carboethoxyphenyl cyclohexyl ketone
CAS No:684271-09-8
MF:C16H20O3
MW:260.3282
CID:878578
PubChem ID:24724191

4-Carboethoxyphenyl cyclohexyl ketone Chemical and Physical Properties

Names and Identifiers

    • 4-CARBOETHOXYPHENYL CYCLOHEXYL KETONE
    • ethyl 4-(cyclohexanecarbonyl)benzoate
    • 4-CARBOETHOXYPHENYLCYCLOHEXYLKETONE
    • DTXSID50642590
    • 684271-09-8
    • MFCD03841347
    • ETHYL 4-CYCLOHEXANECARBONYLBENZOATE
    • AKOS016019943
    • 4-Carboethoxyphenyl cyclohexyl ketone
    • MDL: MFCD03841347
    • Inchi: InChI=1S/C16H20O3/c1-2-19-16(18)14-10-8-13(9-11-14)15(17)12-6-4-3-5-7-12/h8-12H,2-7H2,1H3
    • InChI Key: AEPOXFWOYIRIMT-UHFFFAOYSA-N
    • SMILES: CCOC(=O)C1=CC=C(C=C1)C(=O)C2CCCCC2

Computed Properties

  • Exact Mass: 260.14100
  • Monoisotopic Mass: 260.14124450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • Density: 1.094
  • Boiling Point: 398.3°C at 760 mmHg
  • Flash Point: 175.5°C
  • Refractive Index: 1.532
  • PSA: 43.37000
  • LogP: 3.62630

4-Carboethoxyphenyl cyclohexyl ketone Security Information

4-Carboethoxyphenyl cyclohexyl ketone Customs Data

  • HS CODE:2918300090
  • Customs Data:

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

4-Carboethoxyphenyl cyclohexyl ketone Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
C083330-250mg
4-Carboethoxyphenyl cyclohexyl ketone
684271-09-8
250mg
$ 440.00 2022-06-06
Fluorochem
204164-1g
4-Carboethoxyphenyl cyclohexyl ketone
684271-09-8 97%
1g
£483.00 2022-03-01
Fluorochem
204164-2g
4-Carboethoxyphenyl cyclohexyl ketone
684271-09-8 97%
2g
£847.00 2022-03-01
A2B Chem LLC
AH17231-5g
4-Carboethoxyphenyl cyclohexyl ketone
684271-09-8 97%
5g
$1989.00 2024-04-19
Crysdot LLC
CD12043037-1g
4-Carboethoxyphenyl cyclohexyl ketone
684271-09-8 95+%
1g
$433 2024-07-24
A2B Chem LLC
AH17231-1g
4-Carboethoxyphenyl cyclohexyl ketone
684271-09-8 97%
1g
$581.00 2024-04-19
A2B Chem LLC
AH17231-2g
4-Carboethoxyphenyl cyclohexyl ketone
684271-09-8 97%
2g
$984.00 2024-04-19
TRC
C083330-500mg
4-Carboethoxyphenyl cyclohexyl ketone
684271-09-8
500mg
$ 735.00 2022-06-06
Fluorochem
204164-5g
4-Carboethoxyphenyl cyclohexyl ketone
684271-09-8 97%
5g
£1753.00 2022-03-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1782202-1g
4-Carboethoxyphenyl cyclohexyl ketone
684271-09-8 98%
1g
¥18064.00 2024-05-03

4-Carboethoxyphenyl cyclohexyl ketone Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:684271-09-8)4-Carboethoxyphenyl cyclohexyl ketone
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Purity:99%
Quantity:1g
Price ($):393